4-PREGNEN-3-ONE
4-PREGNEN-3-ONE
Pregn-4-en-3-one is a 3-oxo-Delta(4) steroid and a C21-steroid. It derives from a hydride of a pregnane.
Brand Name:
Vulcanchem
CAS No.:
1232-18-4
VCID:
VC0073113
InChI:
InChI=1S/C21H32O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h13-14,17-19H,4-12H2,1-3H3/t14-,17-,18-,19-,20+,21-/m0/s1
SMILES:
CCC1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula:
C21H32O
Molecular Weight:
300.5 g/mol
4-PREGNEN-3-ONE
CAS No.: 1232-18-4
Main Products
VCID: VC0073113
Molecular Formula: C21H32O
Molecular Weight: 300.5 g/mol
| CAS No. | 1232-18-4 |
|---|---|
| Product Name | 4-PREGNEN-3-ONE |
| Molecular Formula | C21H32O |
| Molecular Weight | 300.5 g/mol |
| IUPAC Name | (8S,9S,10R,13R,14S,17S)-17-ethyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H32O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h13-14,17-19H,4-12H2,1-3H3/t14-,17-,18-,19-,20+,21-/m0/s1 |
| Standard InChIKey | AYGFEWYXKDFVIQ-NWSAAYAGSA-N |
| Isomeric SMILES | CC[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C |
| SMILES | CCC1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
| Canonical SMILES | CCC1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
| Description | Pregn-4-en-3-one is a 3-oxo-Delta(4) steroid and a C21-steroid. It derives from a hydride of a pregnane. |
| Synonyms | 4-PREGNEN-3-ONE |
| PubChem Compound | 10902673 |
| Last Modified | Nov 11 2021 |
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